(6-Bromo-hexyl)-cyclohexane
Cat. No. B8430814
M. Wt: 247.21 g/mol
InChI Key: YEXROGGYABJEOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[CH:1]1([CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][OH:13])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]1.[O:33]=[C:34]1[N:35]([Br:40])[C:36](=[O:37])[CH2:38][CH2:39]1.[O:41]=[CH:42][N:43]([CH3:44])[CH3:45].[c:14]1([P:15]([c:16]2[cH:17][cH:18][cH:19][cH:20][cH:21]2)[c:22]2[cH:23][cH:24][cH:25][cH:26][cH:27]2)[cH:28][cH:29][cH:30][cH:31][cH:32]1>>[CH:1]1([CH2:7][CH2:8][CH2:9][CH2:10][CH2:11][CH2:12][Br:40])[CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
OCCCCCCC1CCCCC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=C1CCC(=O)N1Br
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CN(C)C=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
c1ccc(P(c2ccccc2)c2ccccc2)cc1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
BrCCCCCCC1CCCCC1
|
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
